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Compound of Interest

Compound Name: 2-Cyclohepten-1-one

Cat. No.: B143340

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Cyclohepten-1-one (CAS Number: 1121-66-0), also known as tropilene or cyclohept-2-en-1-
one, is a cyclic ketone featuring a seven-membered carbon ring with a carbon-carbon double
bond in conjugation with the carbonyl group.[1][2] This a,B-unsaturated ketone is a versatile
intermediate in organic synthesis, particularly valued for its role in the construction of more
complex molecular architectures.[3] Its unique seven-membered ring structure and the
presence of reactive functional groups make it a key building block in the synthesis of natural
products, such as perhydroazulene terpenoids, and a point of interest for the development of
novel chemical entities in the pharmaceutical and agrochemical industries.[2][3] This technical
guide provides a comprehensive overview of the chemical and physical properties,
spectroscopic data, safety and handling protocols, and synthetic applications of 2-
cyclohepten-1-one. While direct and extensive biological studies on this specific molecule are
limited, this guide will also discuss the potential biological activities by drawing parallels with
closely related a,B3-unsaturated ketones, offering a perspective for future research and drug
development.

Chemical and Physical Properties

2-Cyclohepten-1-one is typically a colorless to pale yellow liquid with a characteristic odor.[2]
It is soluble in organic solvents, with limited solubility in water.[2] The key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 1121-66-0 [1]
Molecular Formula C7H100 [1]
Molecular Weight 110.15 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 183 °C (lit.) [3]
Density 0.988 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D)

1.494 (lit.)

[3]

Flash Point

155 °F (68.3 °C)

[4]

Storage Temperature

2-8°C

[3]

Soluble in organic solvents,

Solubility o o (2]
limited solubility in water.
InChl=1S/C7H100/c8-7-5-3-1-

InChl [5]
2-4-6-7/h3,5H,1-2,4,6H2

SMILES ClCCC(=0)Cc=C1 [5]

Spectroscopic Data

The structural features of 2-cyclohepten-1-one can be confirmed through various
spectroscopic techniques. A summary of the key spectroscopic data is provided below.
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Spectroscopic Technique Key Features and Data

Data available, specific peak assignments would
1H NMR _ _
require spectral analysis.

Data available, specific peak assignments would
13C NMR _ _
require spectral analysis.

Characteristic peaks for C=0 (carbonyl) and
Infrared (IR) Spectroscopy C=C (alkene) stretching

Mass Spect try (MS) Molecular ion peak corresponding to the
ass Spectrometr
P ’ molecular weight (110.15 g/mol).

UV Spectroscopy Amax at 227 nm (in Ethanol).[3]

Safety and Handling

2-Cyclohepten-1-one is classified as harmful if swallowed.[5] Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Information:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statement: H302 (Harmful if swallowed)

Precautionary Statements: P264, P270, P301+P317, P330, P501[5]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.

Synthetic Applications and Experimental Protocols

2-Cyclohepten-1-one is a valuable intermediate in organic synthesis. Its a,3-unsaturated
ketone moiety allows for a variety of chemical transformations, including Michael additions,
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conjugate additions of organometallic reagents, and cycloadditions. A notable application is its
use as a precursor in the synthesis of perhydroazulene terpenoids.[3]

Experimental Protocol: Synthesis of 2-Cyclohepten-1-
one

A common method for the synthesis of 2-cyclohepten-1-one involves the a-bromination of
cycloheptanone followed by dehydrobromination. A detailed procedure can be found in Organic
Syntheses, a reliable source for vetted experimental methods. Below is a generalized protocol
based on such transformations.

Reaction Scheme:

. _
Cycloheptanone —=22H" g 4 Bromocycloheptanone 2. Base (e.g., LizCOs, DBU)

P 2-Cyclohepten-1-one

Cellular Environment

2-Cyclohepten-1-one
(a,B-Unsaturated Ketone)

Adduct Formation

/
/

Nl Cellular Proteins
(UEEPZU  (with -SH groups)

Oxidative Stress Dysfunction

Apoptosis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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